![molecular formula C15H12ClNO3 B4019876 2,3-dimethylbenzo-1,4-quinone O-(4-chlorobenzoyl)oxime](/img/structure/B4019876.png)
2,3-dimethylbenzo-1,4-quinone O-(4-chlorobenzoyl)oxime
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps, including reactions with chloranil and aromatic ethers to form polyalkoxydibenzo[fg,op]naphthacene-quinones, highlighting the complexity and versatility in synthesizing quinone derivatives (Musgrave & Webster, 1971).
Molecular Structure Analysis
DFT calculations are pivotal for determining the molecular structure, as seen in studies involving spectroscopic characterization and analyses of NLO and NBO for quinoline derivatives. These analyses provide a deeper understanding of molecular configurations and electronic interactions (Wiedenfeld et al., 2004).
Chemical Reactions and Properties
Research on the reactions of quinones with aromatic ethers, such as the efficient oxidation of tetramethoxybiphenyls to form hexamethoxydibenzo[fg,op]naphthacene-quinones, reveals the potential for diverse chemical transformations and the formation of complex quinone structures (Musgrave & Webster, 1971).
Physical Properties Analysis
The physical properties, including spectroscopic data and vibrational frequencies, are crucial for understanding the behavior of these compounds under various conditions. Detailed spectroscopic analysis (FT-IR, NMR, UV-Visible) and quantum chemical studies on molecules provide insights into their stability and reactivity (Fatma et al., 2015).
Chemical Properties Analysis
The chemical properties of quinones and their derivatives, such as reactivity and potential for forming complex structures through reactions with ethers, demonstrate their versatility in synthetic chemistry. Studies on the synthesis and reactions of quinones elucidate their capability to undergo various chemical transformations, contributing to their utility in creating novel compounds (Musgrave & Webster, 1971).
properties
IUPAC Name |
[(Z)-(2,3-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-chlorobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3/c1-9-10(2)14(18)8-7-13(9)17-20-15(19)11-3-5-12(16)6-4-11/h3-8H,1-2H3/b17-13- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGCKVUUSIJUYSW-LGMDPLHJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C=CC1=NOC(=O)C2=CC=C(C=C2)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC\1=C(C(=O)C=C/C1=N/OC(=O)C2=CC=C(C=C2)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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